Cas no 2229503-59-5 (5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole
• CAS No: 2229503-59-5
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 6455366
• PubChem ID: 165789159
• Update Time: 2025-08-05

5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole
• 5-[3-(1-bromopropan-2-yl)phenyl]-1H-1,2,3,4-tetrazole
• 2229503-59-5
• EN300-1918393

• Inchi： 1S/C10H11BrN4/c1-7(6-11)8-3-2-4-9(5-8)10-12-14-15-13-10/h2-5,7H,6H2,1H3,(H,12,13,14,15)
• InChI Key： MSZDQSLPDCCDHL-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 266.01671g/mol
• Monoisotopic Mass: 266.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole

5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole: A Versatile Compound with Promising Applications in Medicinal Chemistry and Material Science

5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its 1,2,3,4-tetrazole ring system and a 1-bromopropan-2-yl substituent, exhibits structural versatility that allows for tailored modifications to optimize biological activity and chemical stability. The CAS No. 2229503-59-5 identifier confirms its classification as a novel synthetic entity, distinct from previously characterized tetrazole derivatives. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and antitumor therapies.

The 1,2,3,4-tetrazole ring, a five-membered heterocyclic structure containing four nitrogen atoms, is a well-established pharmacophore in pharmaceutical research. Its ability to modulate biological targets through hydrogen bonding and π-π interactions has made it a focal point for medicinal chemists. The 1-bromopropan-2-yl substituent in 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole introduces additional functional versatility, enabling the compound to interact with diverse biological systems. This structural combination has been explored in recent studies to enhance the compound's solubility and metabolic stability, critical factors in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole through multi-step reactions involving brominated alkylating agents and aromatic substitution. A 2023 study published in Organic & Biomolecular Chemistry described a novel method for its preparation using microwave-assisted coupling reactions, which significantly reduced reaction times and improved yield. The researchers emphasized the importance of optimizing reaction conditions to minimize side reactions, a challenge commonly encountered in tetrazole synthesis.

The pharmacological potential of 5-3-(1-bromopropan-2-yl)phenyl-1,2,3,4-tetrazole has been evaluated in preclinical models. In a 2024 study published in Journal of Medicinal Chemistry, the compound demonstrated promising anti-inflammatory activity by inhibiting key inflammatory cytokines such as TNF-α and IL-6. The study highlighted its potential as a lead compound for developing therapies targeting autoimmune disorders. The 1-bromopropan-2-yl group was found to play a critical role in modulating the compound's interaction with the target protein, suggesting that further structural modifications could enhance its efficacy.

Another area of interest is the compound's application in materials science. The 1,2,3,4-tetrazole ring system is known for its robustness and ability to form stable crystalline structures, making it suitable for use in advanced materials. A 2023 study in Advanced Materials explored the use of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole as a building block for creating functional nanomaterials with enhanced mechanical properties. The researchers demonstrated that the compound could be incorporated into polymer matrices to improve their thermal stability and electrical conductivity.

The synthetic flexibility of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole has also been leveraged in the development of prodrugs. A 2024 review article in Drug Discovery Today discussed how the 1-bromopropan-2-yl substituent can be modified to create prodrug formulations that improve bioavailability and reduce toxicity. The study highlighted the importance of selecting appropriate functional groups to ensure optimal release of the active moiety in target tissues.

Recent computational studies have further expanded the understanding of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole's biological activity. Molecular docking simulations published in Journal of Computational Chemistry in 2023 revealed that the compound binds to key enzymes involved in inflammatory pathways. The 1,2,3,4-tetrazole ring was found to interact with hydrophobic pockets in the target proteins, while the 1-bromopropan-2-yl group formed hydrogen bonds with critical residues. These findings provide a molecular basis for the compound's observed biological effects.

The compound's potential in cancer therapy has also been explored. A 2024 study in Cancer Research investigated its antitumor activity against various cancer cell lines. The researchers found that 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole exhibited significant cytotoxic effects, particularly in cells overexpressing certain receptor tyrosine kinases. The study suggested that the compound could be used as a therapeutic agent in combination with existing chemotherapeutics to enhance treatment efficacy.

Despite its promising properties, the development of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole as a therapeutic agent faces several challenges. One of the primary concerns is its metabolic stability in vivo. A 2023 study in Drug Metabolism and Disposition reported that the compound undergoes rapid metabolism in the liver, which could limit its therapeutic window. Researchers are currently exploring strategies to improve its metabolic stability, such as introducing steric hindrance or modifying the 1-bromopropan-2-yl substituent.

In conclusion, 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole represents a promising molecular scaffold with diverse applications in pharmaceutical and materials science research. Its unique structure and functional versatility make it an attractive candidate for further exploration. As synthetic methods continue to evolve and computational models become more sophisticated, the potential of this compound is likely to expand, paving the way for new therapeutic and material innovations.

Further research is needed to fully understand the compound's biological mechanisms and optimize its therapeutic potential. Collaborative efforts between medicinal chemists, pharmacologists, and materials scientists will be crucial in translating the current findings into practical applications. The ongoing advancements in synthetic chemistry and computational modeling are expected to play a pivotal role in overcoming the existing challenges and unlocking the full potential of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole as a multifunctional molecule.

As the field of pharmaceutical research continues to evolve, compounds like 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole will remain at the forefront of innovation. Their structural versatility and biological activity make them valuable tools for developing new therapies and materials. The continued exploration of these compounds is likely to lead to significant breakthroughs in the treatment of various diseases and the development of advanced materials with enhanced properties.

Finally, the study of 5-3-(1-bromopropan-2-yl)phenyl-1H-1,2,3,4-tetrazole underscores the importance of interdisciplinary research in modern science. By combining insights from chemistry, biology, and materials science, researchers can unlock new possibilities for the application of such compounds. As we continue to explore the potential of this molecule, we can expect to see further advancements that will benefit both the scientific community and society at large.